Cas no 845900-94-9 ((2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
• CAS No: 845900-94-9
• MF: C₂₂H₁₆O₆S
• MW: 408.423845291138
• CID: 5554877
• Update Time: 2025-06-29

(2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
• (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C22H16O6S/c1-25-17-8-5-13(10-19(17)26-2)22(24)27-14-6-7-16-18(11-14)28-20(21(16)23)12-15-4-3-9-29-15/h3-12H,1-2H3
• InChI Key： DZLXJQAYABPFGS-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3SC=CC=3)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Introduction to (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate (CAS No. 845900-94-9)

(2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, identified by its CAS number 845900-94-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a complex structure with a benzofuran core and thiophene substituents, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry.

The structural framework of this compound includes several key functional groups that contribute to its unique chemical properties. The presence of a 3,4-dimethoxybenzoate moiety enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis. Additionally, the thiophen-2-yl group introduces electronic and steric effects that can influence the molecule's interactions with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological activities. The benzofuran scaffold is particularly noteworthy due to its prevalence in natural products and pharmaceuticals. Studies have shown that benzofuran derivatives exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the thiophen-2-yl group into the benzofuran core further expands the potential therapeutic applications of this compound.

The synthesis of (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the benzofuran ring through cyclization reactions, followed by functionalization with the thiophen-2-yl group and the 3,4-dimethoxybenzoate moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The compound's chemical properties make it a promising candidate for further investigation in drug discovery. Its ability to interact with various biological targets is attributed to its diverse functional groups and rigid aromatic structure. Researchers are exploring its potential as a scaffold for designing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Recent studies have demonstrated the importance of structural modifications in enhancing the biological activity of heterocyclic compounds. By fine-tuning the substituents on the benzofuran core, scientists can modulate the compound's pharmacokinetic properties and improve its efficacy. The presence of the thiophen-2-yl group is particularly significant, as it can influence electron delocalization and steric hindrance around the reactive sites.

The use of computational methods has also played a crucial role in understanding the behavior of (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yll 3,4-dimethoxybenzoate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These insights are invaluable for designing experiments and optimizing synthetic routes.

In conclusion, (2Z)-3 oxo - 2 ( thiophen - 2 - yl ) methylidene - 23 dihydro - 1 - benzofuran - 6 yl 34 dimethoxybenzoate ( CAS No . 84590094 - 9 ) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile intermediate for organic synthesis and a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents . Further research is warranted to fully explore its pharmacological properties and applications .